4-Chloro-3-nitrophenylacetamide

• IUPAC Name: 2-(4-chloro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C8H7ClN2O3/c9-6-2-1-5(4-8(10)12)3-7(6)11(13)14/h1-3H,4H2,(H2,10,12)
• InChI Key: FPLQCHARENUDSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)N)[N+](=O)[O-])Cl
• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol

Description

“4-Chloro-3-nitrophenylacetamide” is a chemical compound with the molecular formula C8H7ClN2O3 and a molecular weight of 214.61. It is also known by the IUPAC name N-(4-chloro-3-nitrophenyl)acetamide.

Molecular Structure Analysis

The molecular structure of “4-Chloro-3-nitrophenylacetamide” consists of a benzene ring substituted with a chlorine atom and a nitro group, and an acetamide group. For a more detailed analysis, one would need to perform techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

1. Analytical Applications in Drug Analysis

4-Chloro-3-nitrophenylacetamide is related to various analytical methods in drug analysis. For instance, it is associated with the simultaneous determination of Paracetamol, Chlorzoxazone, and Nimesulide by HPTLC, as these drugs are commonly used in combination for pain control. These studies focus on developing accurate and reliable methods for analyzing drug compositions and concentrations (Sane & Gadgil, 2002).

2. Role in Microbial Metabolism and Synthesis

Research has been conducted on the isolation and synthesis of compounds like 3-chloro-4-hydroxyphenylacetamide from microfungi. These studies provide insights into the microbial production of chemical compounds, potentially leading to new methods of synthesizing valuable chemicals (Davis, Watters, & Healy, 2005).

3. Environmental and Waste Management

4-Chloro-3-nitrophenylacetamide is relevant in environmental studies, especially in the context of waste management and decontamination. For example, studies on the degradation of similar compounds in drug and pesticide waste, and their removal using advanced oxidation processes and adsorption techniques, are significant. These studies aim at efficient waste treatment and minimizing environmental contamination (Saritha, Aparna, Himabindu, & Anjaneyulu, 2007).

4. Chemical and Pharmaceutical Synthesis

The compound is also significant in the synthesis of various pharmaceuticals and chemicals. Research in this area involves synthesizing and testing new compounds for potential applications, such as antimicrobial and cytotoxic activities, which is crucial for developing new drugs and treatments (Bielenica et al., 2018).

Safety and Hazards

The safety data sheet for “4-Chloro-3-nitrophenylacetamide” indicates that it is toxic if swallowed, in contact with skin, or if inhaled. It may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.